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Compound of Interest

Compound Name: Valerena-4,7(11)-diene

Cat. No.: B12366622 Get Quote

Essential Safety and Handling Guide for
Valerena-4,7(11)-diene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Valerena-4,7(11)-diene in a laboratory setting. The following procedures are designed to

minimize risk and ensure safe operational conduct and disposal.

Valerena-4,7(11)-diene is a sesquiterpene, and while a specific Safety Data Sheet (SDS) for

the pure compound is not readily available, safety information for Spikenard (Jatamansi)

essential oil, which contains Valerena-4,7(11)-diene, provides critical safety guidance. The

primary hazards identified are the potential for allergic skin reactions and toxicity to aquatic life

with long-lasting effects.[1]

Chemical and Physical Properties
A summary of the known physical and chemical properties of Valerena-4,7(11)-diene is

provided below. It is important to note that specific quantitative safety data, such as toxicity and

flammability limits for the pure compound, are not readily available.
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Property Value Source

Molecular Formula C₁₅H₂₄ PubChem

Molecular Weight 204.35 g/mol PubChem

CAS Number 351222-66-7 The Good Scents Company[2]

Appearance Not specified -

Boiling Point Not available -

Melting Point Not available -

Flash Point Not available -

Solubility Insoluble in water The Good Scents Company[2]

LD50/LC50 Not available -

Permissible Exposure Limit

(PEL)
Not established -

Operational Plan for Safe Handling
A systematic approach to handling Valerena-4,7(11)-diene is crucial to ensure laboratory

safety. The following workflow outlines the key steps from preparation to disposal.
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Valerena-4,7(11)-diene Handling Workflow
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Caption: Workflow for the safe handling of Valerena-4,7(11)-diene.
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Experimental Protocols
Personal Protective Equipment (PPE)

Based on the hazards associated with Valerena-4,7(11)-diene containing essential oil, the

following minimum PPE should be worn:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves for any tears or

punctures before use.

Body Protection: A lab coat should be worn to protect from splashes.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of any aerosols or vapors.[1]

Handling Procedures

Engineering Controls: All work with Valerena-4,7(11)-diene should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Weighing and Transfer: Use a dedicated spatula and weighing vessel. Handle with care to

avoid generating dust or aerosols.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly. Ensure

the container is appropriately labeled with the chemical name, concentration, and hazard

information.

Spill Management: In the event of a spill, evacuate the immediate area. Wear appropriate

PPE, including respiratory protection if necessary. Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal as hazardous waste.

Disposal Plan
All waste contaminated with Valerena-4,7(11)-diene must be treated as hazardous waste due

to its potential for skin sensitization and environmental toxicity.[1]
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Solid Waste: Contaminated items such as gloves, pipette tips, and absorbent materials

should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions containing Valerena-4,7(11)-diene should be collected in a

labeled, sealed container for hazardous liquid waste. Do not dispose of it down the drain.[1]

Disposal Route: All hazardous waste must be disposed of through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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